N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide

• IUPAC Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• InChI: InChI=1S/C16H13N3O5S/c1-23-12-7-11-14(8-13(12)24-2)25-16(17-11)18-15(20)9-3-5-10(6-4-9)19(21)22/h3-8H,1-2H3,(H,17,18,20)
• InChI Key: BMSQPMIBGRKJBA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C16H13N3O5S
• Molecular Weight: 359.4 g/mol

Description

N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide, also known as DMNB, is a synthetic molecule that has been extensively studied for its potential applications in scientific research. It is a small molecule that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Scientific Research Applications

Synthesis and Chemical Reactions

Research has focused on the synthesis and reactions of benzothiazole derivatives, including those related to N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide. For instance, Jackson et al. (2000) discussed the nitration of aryl-4,7-dimethoxybenzothiazoles leading to a mixture of nitrobenzothiazoles, demonstrating the chemical versatility of these compounds for further synthetic applications (Jackson et al., 2000).

Electrochemical Behaviors

The electrochemical behaviors of certain benzoxazole compounds, which are structurally similar to the target compound, were investigated by Zeybek et al. (2009). Their research provides insights into the electrochemical reduction processes and determination techniques for these compounds, highlighting their potential in electrochemical sensors and analysis (Zeybek et al., 2009).

Antimicrobial Activity

Research into the antimicrobial properties of benzothiazole derivatives has shown promising results. Gupta et al. (2018) synthesized hydroxy-substituted benzothiazole derivatives and evaluated their antibacterial activity against Streptococcus pyogenes, suggesting potential applications in combating bacterial infections (Gupta et al., 2018). Similarly, Abbas et al. (2014) investigated the antimicrobial activity of various benzothiazole derivatives, including those with nitro substituents, underscoring the broad biological activities of these compounds (Abbas et al., 2014).

Drug Development and Quality Control

The development of quality control methods for anticonvulsants among derivatives of thiadiazole, related to the benzothiazole class, highlights the importance of these compounds in pharmaceutical research. Sych et al. (2018) focused on the synthesis and quality control of N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, demonstrating the relevance of such studies in ensuring the efficacy and safety of new drugs (Sych et al., 2018).

Mechanism of Action

Target of Action

The primary targets of N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide Benzothiazole derivatives have been studied for their potential interactions with various biological targets .

Mode of Action

The exact mode of action of This compound Benzothiazole derivatives have been reported to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

The biochemical pathways affected by This compound Benzothiazole derivatives have been reported to affect various biochemical pathways .

Result of Action

The molecular and cellular effects of This compound Benzothiazole derivatives have been reported to have various molecular and cellular effects .